molecular formula C10H10Br2 B8622123 1,4-Dibromo-2-cyclobutylbenzene

1,4-Dibromo-2-cyclobutylbenzene

Cat. No.: B8622123
M. Wt: 289.99 g/mol
InChI Key: NYWVTGMVRHZKBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,4-Dibromo-2-cyclobutylbenzene is a useful research compound. Its molecular formula is C10H10Br2 and its molecular weight is 289.99 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10Br2

Molecular Weight

289.99 g/mol

IUPAC Name

1,4-dibromo-2-cyclobutylbenzene

InChI

InChI=1S/C10H10Br2/c11-8-4-5-10(12)9(6-8)7-2-1-3-7/h4-7H,1-3H2

InChI Key

NYWVTGMVRHZKBO-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1)C2=C(C=CC(=C2)Br)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

14.5 g (47.39 mmol) of 4 are dissolved in 50 ml of THF under nitrogen, and 35.72 ml (284.4 mmol) of boron trifluoride/diethyl ether complex are added dropwise at room temperature, and 12.54 g (189.6 mmol) of sodium cyanoborohydride are added dropwise in portions. The batch is heated under reflux overnight. The batch is allowed to cool to room temperature, sat. NaHCO3 solution is added, the mixture is extracted with methyl t-butyl ether, the organic phase is dried over sodium sulfate and filtered, the solvent is removed in vacuo, and the residue is filtered through silica gel with 1-chlorobutane, giving 5 as a yellow liquid.
Name
Quantity
14.5 g
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reactant
Reaction Step One
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Quantity
50 mL
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solvent
Reaction Step One
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12.54 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name

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